
leflunomide drug interaction studies with
rifampin and methotrexate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Leflunomide

CAS No.: 75706-12-6

Cat. No.: S532718

Get Quote

Drug Profiles and Theoretical Interaction Mechanisms

The table below summarizes the core mechanisms of the three drugs, which form the basis for predicting

their interactions.

Drug Primary Mechanism of Action
Key Metabolizing
Enzymes/Pathways

Primary
Elimination
Route

Leflunomide
[1] [2] [3]

Prodrug for teriflunomide, which
inhibits dihydroorotate
dehydrogenase (DHODH),
blocking de novo pyrimidine

synthesis and leading to cytostatic
effects on activated lymphocytes.

Hepatic metabolism to
active metabolite;

undergoes enterohepatic
circulation.

Renal and biliary
excretion (slow,

half-life ~2
weeks). [3]
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Drug Primary Mechanism of Action
Key Metabolizing
Enzymes/Pathways

Primary
Elimination
Route

Methotrexate
[4]

Inhibits dihydrofolate reductase,
disrupting purine and pyrimidine

synthesis. In autoimmune
diseases, its polyglutamated

metabolites also inhibit AICAR
transformylase, leading to anti-

inflammatory adenosine release.

Hepatic metabolism to
active polyglutamated

forms; converted to 7-
hydroxymethotrexate.

Primarily renal
excretion.

Rifampin [5]

[6]

Binds to the beta-subunit of

bacterial DNA-dependent RNA
polymerase, inhibiting RNA

synthesis.

Hepatic deacetylation (via

esterases) to 25-desacetyl
rifampin.

Biliary excretion

and enterohepatic
circulation; <30%

excreted renally.

The most significant predicted interaction is between leflunomide/teriflunomide and rifampin. Rifampin is

a potent inducer of cytochrome P450 (CYP) enzymes and drug transporters [5]. Since teriflunomide's long

half-life is partly due to enterohepatic recirculation [3], rifampin could accelerate its clearance by inducing

these pathways, potentially reducing leflunomide's efficacy. In contrast, the combination of leflunomide and

methotrexate is recognized as a therapeutic strategy for rheumatoid arthritis, with studies showing it is

generally well-tolerated and more effective than methotrexate alone [7] [8]. The main concern for this

combination is an increased risk of hepatotoxicity, necessitating careful liver function monitoring [7] [8] [3].

Proposed Experimental Protocol for Interaction Studies

To empirically evaluate these interactions, the following in vivo pharmacokinetic study protocol is proposed.

Study Objective

To evaluate the effects of rifampin and methotrexate on the pharmacokinetics of teriflunomide, the active

metabolite of leflunomide.
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Experimental Design

Population: Healthy adult volunteers (n=24), ensuring inclusion criteria cover a range of CYP
genotypes where possible.

Design: An open-label, fixed-sequence study.
Phase 1: Administration of a single oral dose of leflunomide (e.g., 20 mg).

Washout Period: A period of at least 8 weeks, confirmed by plasma teriflunomide levels <0.02
mg/L [3].

Phase 2: Pre-treatment with rifampin (600 mg daily) for 7-10 days to achieve full enzyme
induction [5], followed by co-administration of a single dose of leflunomide with rifampin.

A separate cohort or study arm should investigate the leflunomide-methotrexate interaction,
administering multiple doses of methotrexate (e.g., 15 mg weekly) before leflunomide dosing.

Blood Sampling and Analysis

Schedule: Intensive PK sampling over 8 weeks post-leflunomide dose (e.g., pre-dose, 2, 4, 6, 8, 12,

24, 48h, then weekly).
Analytes: Plasma concentrations of teriflunomide.

PK Parameters: Calculate AUC~0-∞~, C~max~, T~max~, and half-life (t~1/2~) for teriflunomide in
both phases.

Safety Monitoring

Conduct frequent Liver Function Tests (LFTs) - ALT, AST - before and during the study [3].
Monitor for gastrointestinal adverse events (diarrhea, nausea) and hematological parameters (CBC

with differential) [7] [8] [3].

The workflow for this experimental protocol can be visualized as follows:
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Study Start

Phase 1: Single dose
Leflunomide

Washout Period
(≥8 weeks)

Rifampin Pre-treatment
(600 mg daily, 7-10 days)

Phase 2: Single dose
Leflunomide + Rifampin

Pharmacokinetic Sampling
& Safety Monitoring

Data Analysis:
Compare Teriflunomide PK

Click to download full resolution via product page

Data Collection and Analysis Framework

The quantitative data collected from the proposed study should be summarized for clear comparison, as

outlined in the following template.
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Pharmacokinetic
Parameter

Leflunomide
Alone (Mean ±
SD)

Leflunomide +
Rifampin (Mean ±
SD)

Ratio of
Geometric
Means (90% CI)

Inference

AUC~0-∞~
(μg·h/mL)

(Data to be
collected)

(Data to be
collected)

(Data to be
collected)

(Data to be
collected)

C~max~ (μg/mL) (Data to be
collected)

(Data to be
collected)

(Data to be
collected)

(Data to be
collected)

Half-life (t~1/2~,
days)

(Data to be
collected)

(Data to be
collected)

(Data to be
collected)

(Data to be
collected)

Apparent Clearance
(CL/F, L/h)

(Data to be
collected)

(Data to be
collected)

(Data to be
collected)

(Data to be
collected)

The primary endpoint would be the change in teriflunomide exposure (AUC). A decrease in AUC and

C~max~, along with an increase in clearance, when leflunomide is co-administered with rifampin would

confirm the induction interaction. Safety data should be tabulated to compare the incidence of adverse events

(e.g., elevated liver enzymes) across study phases.

Visualizing the Mechanistic and Interaction Pathways

The predicted mechanistic pathways and interactions between these drugs are complex. The following

diagram synthesizes the information from the search results to provide a clear overview.

Key Considerations for Researchers

Clinical Translation: The leflunomide-methotrexate combination is a validated therapy, but the
leflunomide-rifampin interaction is a critical knowledge gap. If confirmed, it would necessitate dose

adjustments and rigorous therapeutic drug monitoring of teriflunomide levels in patients requiring both
treatments [3].

Toxicity Monitoring: The primary risk for the leflunomide-methotrexate combination is
hepatotoxicity [7] [8] [3]. Any interaction study must include stringent LFT monitoring. Adding rifampin,
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which itself can cause hepatotoxicity [6], would compound this risk, making safety a paramount

endpoint.
Genotypic Variations: Consider stratifying participants or analyzing data based on genetic

polymorphisms in enzymes like CYP1A2, for which teriflunomide is a weak inducer [1], as this may
influence the magnitude of the interaction with rifampin.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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